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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the application of calcium
titanate (CaTiO3) in dye-sensitized solar cells (DSSCs). While the use of CaTiO3 is more
extensively documented in perovskite solar cells, this document outlines its potential and
proposed protocols for enhancing the performance of DSSCs based on current research and
analogous perovskite materials.

Introduction to Calcium Titanate in DSSCs

Dye-sensitized solar cells (DSSCs) are a promising class of photovoltaic devices due to their
low production cost and efficient performance in various light conditions. The photoanode,
typically composed of a mesoporous layer of titanium dioxide (TiO2), is a critical component
that plays a central role in the cell's light harvesting and electron transport.

Calcium titanate (CaTiO3), a perovskite material, has garnered attention as a potential
candidate for enhancing DSSC performance. Its favorable electronic and optical properties
suggest it may improve light scattering, dye loading, and charge transport when incorporated
into the TiO2 photoanode.

Applications of Calcium Titanate in DSSCs

The primary proposed applications of CaTiO3 in DSSCs are:
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e As a component in a composite TiO2 photoanode: A blend of CaTiO3 and TiO2 nanoparticles
can be used to form the photoanode. The presence of CaTiO3 is expected to enhance light
scattering and potentially reduce charge recombination at the photoanode/dye/electrolyte
interface.

e As a scattering layer: A layer of larger CaTiO3 particles can be deposited on top of the
transparent TiO2 layer to increase the path length of incident light, thereby enhancing light
absorption by the dye molecules.

Experimental Protocols

The following are detailed protocols for the synthesis of CaTiO3 and the fabrication of DSSCs
incorporating this material.

Synthesis of Calcium Titanate (CaTiO3) Nanoparticles
via Sol-Gel Method

This protocol is adapted from synthesis methods used for perovskite solar cells.

Materials:

Calcium carbonate (CaCO3)

Titanium (V) isopropoxide (TTIP)

Ethanol

Acetic acid

Deionized water

Procedure:

e Prepare a calcium precursor solution by dissolving a stoichiometric amount of calcium
carbonate in a mixture of deionized water and acetic acid.

e Prepare a titanium precursor solution by dissolving a stoichiometric amount of titanium (1V)
isopropoxide in ethanol with vigorous stirring.
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e Slowly add the calcium precursor solution to the titanium precursor solution under
continuous stirring.

» Continue stirring the mixture for several hours to form a homogenous sol.
e Age the sol for 24-48 hours to form a gel.

e Dry the gel in an oven at 80-100°C to remove the solvent.

e Grind the dried gel into a fine powder.

e Calcine the powder in a furnace at 700-900°C for 2-4 hours to obtain crystalline CaTiO3
nanoparticles.

Fabrication of a CaTiO3/TiO2 Composite Photoanode

Materials:

e Synthesized CaTiO3 nanoparticles

o Commercial TiO2 paste (e.g., P25)

e Terpineol

o Ethyl cellulose

e Fluorine-doped tin oxide (FTO) coated glass
o Detergent, deionized water, ethanol, acetone
e Screen printer or doctor blade

Procedure:

e Prepare the CaTiO3/TiO2 composite paste:

o Mix the synthesized CaTiO3 nanoparticles with commercial TiO2 paste in a desired weight
ratio (e.g., 5-15% CaTiO3).
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o Add terpineol as a solvent and ethyl cellulose as a binder to achieve a suitable viscosity
for screen printing or doctor blading.

o Thoroughly mix the components using a mortar and pestle or a three-roll mill to ensure a
homogenous paste.

e Substrate Cleaning:

o Clean the FTO glass substrates by sequentially sonicating in detergent, deionized water,
acetone, and ethanol for 15 minutes each.

o Dry the substrates with a stream of nitrogen or clean air.
o Deposition of the Composite Layer:

o Deposit the CaTiO3/TiO2 composite paste onto the conductive side of the FTO glass
using a screen printer or the doctor blade technique.

o The thickness of the layer can be controlled by the screen mesh size or the height of the
doctor blade.

 Sintering the Photoanode:
o Dry the deposited film at 125°C for 5-10 minutes to evaporate the organic solvents.

o Sinter the film in a furnace using a multi-step heating profile, for example:

Ramp up to 325°C at a rate of 5°C/min and hold for 15 minutes.

Ramp up to 375°C at a rate of 5°C/min and hold for 15 minutes.

Ramp up to 450°C at a rate of 5°C/min and hold for 30 minutes.

Ramp up to 500°C at a rate of 5°C/min and hold for 15 minutes.

o Allow the photoanode to cool down slowly to room temperature.

Assembly of the Dye-Sensitized Solar Cell
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Materials:

Fabricated CaTiO3/TiO2 photoanode

Dye solution (e.g., N719 dye in ethanol)

Platinum-coated counter electrode

lodide/triiodide-based electrolyte

Thermoplastic sealant (e.g., Surlyn)
Procedure:
e Dye Sensitization:

o Immerse the cooled photoanode in the dye solution and keep it in a sealed container in
the dark for 12-24 hours.

o After sensitization, rinse the photoanode with ethanol to remove any excess dye and dry it.
e Cell Assembly:

o Place the thermoplastic sealant around the photoanode and position the platinum-coated
counter electrode on top.

o Heat the assembly on a hot plate at around 100°C with gentle pressure to seal the two
electrodes together.

 Electrolyte Filling:

o Introduce the electrolyte into the space between the electrodes through pre-drilled holes in
the counter electrode.

o Seal the holes with a small piece of sealant and a microscope cover slip.

Data Presentation
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The following tables summarize the typical performance of a standard TiO2-based DSSC and
the expected performance improvements with the incorporation of CaTiO3.

Table 1: Photovoltaic Performance of a Standard TiO2-Based DSSC

Parameter Symbol Typical Value
Power Conversion Efficiency PCE (%) 5-7
Short-Circuit Current Density Jsc (mA/cm?) 10-15
Open-Circuit Voltage Voc (V) 0.7-0.8

Fill Factor FF 0.6-0.7

Table 2: Expected Photovoltaic Performance of a DSSC with a CaTiO3-Modified Photoanode

Parameter Symbol Expected Value
Power Conversion Efficiency PCE (%) 6.7-9.4
Short-Circuit Current Density Jsc (mA/cm?) 12-18
Open-Circuit Voltage Voc (V) 0.7-0.8

Fill Factor FF 0.6-0.7

Note: The expected values are based on reports of a 34% increase in PCE for CaTiO3-
modified DSSCs and performance enhancements observed with analogous perovskite
materials like CoTiO3.

Visualization of Workflow and Mechanism
Experimental Workflow
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Caption: Experimental workflow for the fabrication of a DSSC with a CaTiO3/TiO2 composite
photoanode.

Proposed Mechanism of Performance Enhancement
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Caption: Proposed mechanism for performance enhancement in DSSCs by incorporating
CaTiO3.

Characterization

Standard characterization techniques should be employed to evaluate the materials and the
final device:

o Material Characterization:

o X-ray Diffraction (XRD): To confirm the crystalline phase of the synthesized CaTiO3 and
the composite photoanode.

o Scanning Electron Microscopy (SEM): To observe the morphology and thickness of the
photoanode.

o UV-Vis Spectroscopy: To determine the light absorption properties of the dye-sensitized
photoanode.

e Device Characterization:

o Current Density-Voltage (J-V) Measurement: To determine the key photovoltaic
parameters (PCE, Jsc, Voc, FF) under simulated sunlight.

o Incident Photon-to-Current Conversion Efficiency (IPCE): To measure the quantum
efficiency of the device at different wavelengths.

Conclusion

Calcium titanate presents a promising avenue for enhancing the performance of dye-
sensitized solar cells. By incorporating CaTiO3 into the TiO2 photoanode, it is anticipated that
improvements in light harvesting and charge collection efficiencies can be achieved. The
protocols and data presented here provide a foundation for further research and development
in this area. Further studies are required to fully elucidate the mechanisms of performance
enhancement and to optimize the fabrication processes for CaTiO3-based DSSCs.

 To cite this document: BenchChem. [Application Notes and Protocols: Calcium Titanate in
Dye-Sensitized Solar Cells]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b077971#application-of-calcium-titanate-in-dye-
sensitized-solar-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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